Cas no 303091-71-6 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
- 303091-71-6
- AKOS001744378
- CS-0358641
- JS-1856
- STK683918
- 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
- 1-Piperazineacetamide, 4-(3-chlorophenyl)-N-[4-(trifluoromethoxy)phenyl]-
- 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
-
- Inchi: 1S/C19H19ClF3N3O2/c20-14-2-1-3-16(12-14)26-10-8-25(9-11-26)13-18(27)24-15-4-6-17(7-5-15)28-19(21,22)23/h1-7,12H,8-11,13H2,(H,24,27)
- InChI Key: OIBOJOIHFYMGRL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC(NC2C=CC(=CC=2)OC(F)(F)F)=O)CC1
Computed Properties
- Exact Mass: 413.1117890g/mol
- Monoisotopic Mass: 413.1117890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.362±0.06 g/cm3(Predicted)
- Boiling Point: 540.4±50.0 °C(Predicted)
- pka: 13.62±0.70(Predicted)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429311-1g |
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide |
303091-71-6 | 90% | 1g |
¥2881.00 | 2024-05-20 |
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide: A Comprehensive Overview
The compound 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide, identified by the CAS number 303091-71-6, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, which have been explored in recent studies.
The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a 3-chlorophenyl group, adding electronic complexity and potential for bioactivity. Additionally, the molecule features an acetamide group attached to the piperazine ring, which further enhances its functional diversity. The presence of a trifluoromethoxy group on the phenyl ring introduces significant electron-withdrawing effects, potentially influencing the compound's stability and reactivity.
Recent research has focused on the pharmacokinetic properties of this compound, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Studies have shown that the trifluoromethoxy group plays a crucial role in modulating the compound's solubility and permeability, which are critical factors for its bioavailability. Furthermore, computational modeling has revealed that this compound exhibits favorable drug-like properties, including moderate lipophilicity and hydrogen bonding capacity, making it a promising candidate for drug delivery systems.
In terms of therapeutic applications, this compound has shown potential in several areas of medicine. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The piperazine ring and acetamide group are thought to contribute to its enzymatic activity by providing binding sites for target proteins. Additionally, the trifluoromethoxy group may enhance selectivity by fine-tuning interactions with specific receptor sites.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and subsequent substitution reactions to introduce the 3-chlorophenyl and trifluoromethoxy groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the stereochemistry of intermediates, ensuring high purity and yield in the final product.
From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial assessments suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term impact on ecosystems and to develop sustainable manufacturing practices.
In conclusion, 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide represents a cutting-edge molecule with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.
303091-71-6 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)